Cas no 1105193-93-8 (2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1105193-93-8
• MF: C₁₂H₁₀ClN₃O₃S
• MW: 311.744100093842
• CID: 6123690
• PubChem ID: 33678194
• Update Time: 2025-06-28

2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-[(3-chlorophenyl)carbamoylamino]-4-methyl-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-[[[(3-chlorophenyl)amino]carbonyl]amino]-4-methyl-
• 2-(3-(3-chlorophenyl)ureido)-4-methylthiazole-5-carboxylic acid
• F2145-0030
• AKOS015956419
• 1105193-93-8

• Inchi： 1S/C12H10ClN3O3S/c1-6-9(10(17)18)20-12(14-6)16-11(19)15-8-4-2-3-7(13)5-8/h2-5H,1H3,(H,17,18)(H2,14,15,16,19)
• InChI Key： OQFBNMQTIQOHON-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1NC(NC1=CC=CC(Cl)=C1)=O

Computed Properties

• Exact Mass: 311.0131401g/mol
• Monoisotopic Mass: 311.0131401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.612±0.06 g/cm3(Predicted)
• pka: 1.43±0.37(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1105193-93-8) and Its Emerging Applications in Chemical Biology

2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid, identified by the CAS number 1105193-93-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiazole class, a scaffold widely recognized for its diverse biological activities and therapeutic potential. The presence of functional groups such as the carbamoyl and amino substituents on the thiazole ring enhances its chemical reactivity and opens up numerous possibilities for further derivatization and application in drug discovery.

The molecular structure of 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid consists of a thiazole core substituted with a methyl group at the 4-position, a chlorophenyl carbamoyl moiety at the 2-position, and an amino group linked to the carbamoyl moiety. This specific arrangement of functional groups makes it a promising candidate for exploring novel pharmacological interactions. The chlorophenyl group, in particular, is known to influence electronic properties and binding affinity, making it a valuable component in designing molecules with targeted biological activity.

In recent years, there has been a surge in research focusing on thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these, 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid has shown particular promise in preclinical studies as a potential lead compound for further development. Its ability to interact with various biological targets makes it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The carbamoyl and amino groups provide multiple sites for interaction with enzymes, allowing for precise tuning of binding affinities. For instance, studies have suggested that derivatives of this compound may interact with proteases and kinases involved in cancer progression. By inhibiting these enzymes, such compounds could potentially disrupt signaling pathways that contribute to tumor growth and metastasis.

Furthermore, the structural features of 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid make it an excellent candidate for further chemical modification. Medicinal chemists often use such scaffolds as starting points for designing libraries of compounds with varying biological profiles. By introducing subtle changes such as altering substituents or adding new functional groups, researchers can optimize potency, selectivity, and pharmacokinetic properties.

The synthesis of 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorophenyl group introduces electronic effects that influence reaction outcomes, necessitating precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core thiazole ring efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecule post-synthesis.

In terms of biological evaluation, 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid has been tested in various in vitro assays to assess its potential therapeutic applications. Initial studies have shown promising results in inhibiting certain enzymes associated with inflammation and oxidative stress. These findings align with the growing interest in developing small molecules that can modulate redox balance and inflammatory responses without significant side effects.

The compound's ability to cross cell membranes also makes it an attractive candidate for drug delivery systems. Researchers are exploring various formulations that could enhance its bioavailability and target specificity. For instance, nanoparticle-based delivery systems have been investigated as potential vehicles for administering this compound to specific tissues or organs where it can exert its therapeutic effects.

Recent advances in computational chemistry have further accelerated the development process for compounds like 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments. This approach not only saves time but also reduces the environmental impact associated with traditional trial-and-error screening methods.

The role of 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid in addressing unmet medical needs remains an active area of investigation. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can interact with biological targets more effectively. The versatility of this scaffold ensures that it will continue to be a valuable tool for medicinal chemists seeking to develop innovative therapies.

In conclusion,2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1105193-93-8) represents a significant advancement in chemical biology research. Its unique structural features offer numerous opportunities for further development into novel therapeutic agents with broad applications in medicine. As research progresses，this compound is poised to play a crucial role in addressing some of today's most pressing health challenges.